Cas no 2138062-63-0 (2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid)

• Product Name: 2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid
• CAS No: 2138062-63-0
• MF: C₁₃H₁₃BrN₂O₂S
• MW: 341.223520994186
• CID: 6592588
• PubChem ID: 165829379
• Update Time: 2025-10-22

2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153424
• 2-{[6-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid
• 2138062-63-0
• 2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid

• Inchi： 1S/C13H13BrN2O2S/c1-7(2)12-15-10-4-3-8(14)5-9(10)13(16-12)19-6-11(17)18/h3-5,7H,6H2,1-2H3,(H,17,18)
• InChI Key： AWFZPXIUIUFKJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=NC(C(C)C)=N2)SCC(=O)O

Computed Properties

• Exact Mass: 339.98811g/mol
• Monoisotopic Mass: 339.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid

Comprehensive Overview of 2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138062-63-0)

2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138062-63-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromo substituent at the 6-position and a propan-2-yl group at the 2-position enhances its reactivity and makes it a valuable intermediate in drug discovery and development.

In recent years, the demand for quinazoline-based compounds has surged, driven by their role in targeting various enzymes and receptors. Researchers are particularly interested in 2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid due to its potential as a building block for kinase inhibitors, which are pivotal in cancer therapy. The compound's sulfanylacetic acid moiety further expands its utility in medicinal chemistry, enabling conjugation with other pharmacophores to enhance bioavailability and target specificity.

The synthesis of CAS No. 2138062-63-0 involves multi-step organic reactions, including bromination and nucleophilic substitution, to achieve high purity and yield. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research applications. Its stability under various conditions makes it a reliable candidate for further derivatization and scale-up processes.

One of the trending topics in the scientific community is the exploration of quinazoline scaffolds for neurodegenerative diseases. 2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid is being investigated for its potential to modulate protein-protein interactions implicated in Alzheimer's and Parkinson's diseases. This aligns with the growing interest in small-molecule therapeutics that can cross the blood-brain barrier and exhibit neuroprotective effects.

From an industrial perspective, the compound's relevance extends to agrochemical research, where quinazoline derivatives are explored for their herbicidal and fungicidal properties. The bromo group in CAS No. 2138062-63-0 offers a handle for further functionalization, enabling the development of novel crop protection agents. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility and commercial potential.

Environmental and regulatory considerations are also critical when working with 2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid. Researchers emphasize sustainable synthesis methods, such as catalytic bromination and green solvents, to minimize waste and reduce the ecological footprint. These practices resonate with the global push toward green chemistry and sustainable drug development.

In summary, 2-{[6-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138062-63-0) is a promising compound with broad applications in medicinal and agrochemical research. Its structural complexity and functional groups make it a valuable tool for scientists exploring new therapeutic avenues and sustainable chemical solutions. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.